![molecular formula C8H16O2 B1678668 Hexyl acetate CAS No. 142-92-7](/img/structure/B1678668.png)
Hexyl acetate
Overview
Description
Hexyl acetate is an ester with the molecular formula C8H16O2 . It is mainly used as a solvent for resins, polymers, fats, and oils . It is also used as a paint additive to improve its dispersion on a surface . This compound is also used as a flavoring because of its fruity odor, and it is naturally present in many fruits (such as apples and plums) as well as alcoholic beverages .
Synthesis Analysis
This compound can be synthesized through an esterification reaction of hexanol and acetic acid in the presence of an acid catalyst . Laboratory scale batch chromatographic reactor experiments were carried for the esterification of acetic acid with n-hexanol to synthesize a value-added ester, namely n-hexyl acetate in the presence of an ion exchange resin catalyst, Purolite CT-124 .Molecular Structure Analysis
From a structural perspective, the molecular formula for this compound is C8H16O2 . The compound’s molecular weight is approximately 144.21 g/mol . The structure is characterized by an acetate group (C2H3O2) bonded to a hexyl group (C6H13), hence the name ‘this compound’ .Chemical Reactions Analysis
This compound can be synthesized through an esterification reaction of hexanol and acetic acid in the presence of an acid catalyst . The process typically involves the removal of a water molecule from the reactants, leading to the formation of an ester .Physical And Chemical Properties Analysis
This compound appears as a colorless liquid with a mild sweet odor . It has a flash point of 113 °F and is considered a moderate fire risk . It is insoluble in water and very soluble in alcohols and ethers . When heated to high temperatures, it emits acrid smoke and fumes .Scientific Research Applications
Flavor and Fragrance Enhancement
Hexyl acetate is widely recognized for its fruity odor, contributing significantly to green note flavor compounds in the food industry. Its application in flavor enhancement is supported by research on the optimized synthesis of this compound through lipase-catalyzed transesterification processes. This process has been refined to increase the efficiency and yield of this compound production, highlighting its importance in food flavoring (Shieh & Chang, 2001).
Antimicrobial Activity
Research also explores the use of this compound for improving the safety of fresh-sliced apples by evaluating its antimicrobial activity against pathogenic species such as Escherichia coli, Salmonella enteritidis, and Listeria monocytogenes. The findings suggest potential applications of this compound in enhancing the hygienic safety and extending the shelf life of minimally processed foods, indicating its role beyond flavor enhancement to food safety (Lanciotti et al., 2003).
Mechanism of Action
Target of Action
Hexyl acetate primarily targets the olfactory receptors in humans due to its fruity odor. It is used as a flavoring agent in the food industry . In addition, it is used as a solvent for resins, polymers, fats, and oils .
Biochemical Pathways
This compound is produced by the esterification of hexanol and acetic acid . This reaction is catalyzed by an enzyme known as alcohol acyltransferase (AAT), which facilitates the condensation of acyl-CoAs and alcohols to form esters . The acetyl CoA pathway is involved in this process, requiring approximately 10 enzymes and various organic cofactors .
Result of Action
The primary result of this compound’s action is the perception of a fruity smell when it is used as a flavoring agent. This is due to its interaction with olfactory receptors. When used as a solvent, it helps in the dispersion of substances such as resins, polymers, fats, and oils .
Safety and Hazards
While Hexyl acetate is generally recognized as safe for consumption by the FDA, prolonged or excessive exposure can cause irritation to the skin and eyes . Inhalation of high concentrations may cause respiratory irritation, and ingestion can lead to gastrointestinal discomfort . It is a moderate fire risk and when heated to high temperatures, it emits acrid smoke and fumes .
Biochemical Analysis
Biochemical Properties
Hexyl acetate plays a significant role in various biochemical reactions. It is known to interact with enzymes such as alcohol acyltransferases (AATs), which catalyze the formation of esters from acyl-CoAs and alcohols . These interactions are crucial for the biosynthesis of esters, including this compound, in various biological systems. Additionally, this compound exhibits antimicrobial activity and can be used to improve the safety of minimally processed fruits .
Cellular Effects
This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the expression of genes involved in aroma metabolism during yeast fermentation . This modulation can lead to changes in the production of volatile aroma compounds, impacting the overall flavor profile of fermented products.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. The compound is synthesized via an esterification reaction involving hexanol and acetic acid, facilitated by an acid catalyst . This process involves the removal of a water molecule from the reactants, leading to the formation of the ester bond. Additionally, this compound can interact with alcohol acyltransferases, which play a role in the biosynthesis of esters .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. This compound is relatively stable under standard conditions, but its long-term effects on cellular function can vary. Studies have shown that this compound can have antimicrobial properties, which may influence the safety and quality of minimally processed fruits over time .
Dosage Effects in Animal Models
The effects of this compound can vary with different dosages in animal models. At lower dosages, this compound is generally considered safe for consumption and use. At higher dosages, it may exhibit toxic or adverse effects. For instance, this compound has been found to be safe for all animal species at 25 mg/kg complete feed, with a margin of safety between 2 and 6 .
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly in the biosynthesis of esters. Enzymes such as alcohol acyltransferases catalyze the formation of esters from acyl-CoAs and alcohols . This process is essential for the production of esters like this compound in biological systems. Additionally, this compound can influence metabolic flux and metabolite levels, impacting the overall metabolic profile of the organism.
Transport and Distribution
This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. The compound’s localization and accumulation can be influenced by these interactions. For example, this compound can be transported across cell membranes and distributed to various cellular compartments, where it exerts its effects .
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. These mechanisms ensure that this compound reaches its intended site of action within the cell, where it can participate in biochemical reactions and influence cellular processes .
properties
IUPAC Name |
hexyl acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O2/c1-3-4-5-6-7-10-8(2)9/h3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOGQPLXWSUTHQB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O2 | |
Record name | HEXYL ACETATE | |
Source | CAMEO Chemicals | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6022006 | |
Record name | Hexyl acetate | |
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Molecular Weight |
144.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Hexyl acetate appears as a colorless liquid with a mild sweet odor. Flash point 113 °F. A moderate fire risk. Inhalation may cause adverse effects. Insoluble in water and very soluble in alcohols and ethers. When heated to high temperatures emits acrid smoke and fumes. Used as a solvent and as a propellant in aerosols., Dry Powder, Liquid; Liquid; Liquid, Other Solid, Colorless liquid with a sweet fruity odor; [HSDB], Liquid, colourless liquid with a fruity odour | |
Record name | HEXYL ACETATE | |
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URL | https://cameochemicals.noaa.gov/chemical/6713 | |
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Record name | Acetic acid, hexyl ester | |
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Record name | Acetic acid, hexyl ester | |
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Record name | Hexyl acetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029980 | |
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Record name | Hexyl acetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/248/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
334.4 to 338 °F at 760 mmHg (USCG, 1999), 171.5 °C, 170.00 to 172.00 °C. @ 760.00 mm Hg | |
Record name | HEXYL ACETATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/6713 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | n-Hexyl Acetate | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5641 | |
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Record name | Hexyl acetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029980 | |
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Flash Point |
99 °F (USCG, 1999), 45 °C, 113 °F (45 °C) (Closed cup) | |
Record name | HEXYL ACETATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/6713 | |
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Record name | Acetic acid, hexyl ester | |
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Record name | n-Hexyl Acetate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5641 | |
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Solubility |
Very soluble in alcohol and ether, In water, 511 mg/L at 25 °C, 0.511 mg/mL at 25 °C, soluble in alcohol, ether; insoluble in water, 1 ml in 1 ml 95% alcohol (in ethanol) | |
Record name | n-Hexyl Acetate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5641 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Hexyl acetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029980 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Hexyl acetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/248/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.876 (USCG, 1999) - Less dense than water; will float, 0.8779 g/cu cm at 15 °C, 0.868-0.872 | |
Record name | HEXYL ACETATE | |
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Record name | n-Hexyl Acetate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5641 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Hexyl acetate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/248/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Vapor Pressure |
1.32 [mmHg], 1.32 mm Hg at 25 °C | |
Record name | Acetic acid, hexyl ester | |
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Record name | n-Hexyl Acetate | |
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Color/Form |
Colorless liquid | |
CAS RN |
142-92-7, 88230-35-7 | |
Record name | HEXYL ACETATE | |
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Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Hexyl acetate | |
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Record name | n-Hexyl acetate | |
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Record name | Hexanol, acetate, branched and linear | |
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Record name | Hexyl acetate | |
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Record name | Acetic acid, hexyl ester | |
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Record name | Hexyl acetate | |
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Record name | Hexyl acetate | |
Source | European Chemicals Agency (ECHA) | |
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Record name | A mixture of: 1-hexyl acetate; 2-methyl-1-pentyl acetate; 3-methyl-1-pentyl acetate; 4-methyl-1-pentyl acetate; other mixed linear and branched C6-alkyl acetates | |
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Record name | Hexanol, acetate, branched and linear | |
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Record name | HEXYL ACETATE | |
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Record name | n-Hexyl Acetate | |
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Record name | Hexyl acetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029980 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
-112 °F (USCG, 1999), -80.9 °C, -81 °C | |
Record name | HEXYL ACETATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/6713 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | n-Hexyl Acetate | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5641 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | Hexyl acetate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0029980 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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